
I-CBP112 solubility and stock solution
preparation in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: I-CBP112

Cat. No.: B608045 Get Quote

I-CBP112 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the solubility of I-CBP112 in Dimethyl Sulfoxide

(DMSO) and the preparation of stock solutions. It includes frequently asked questions (FAQs),

troubleshooting advice, and experimental protocols to ensure accurate and reproducible

results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing I-CBP112 stock solutions?

A1: The recommended solvent for preparing stock solutions of I-CBP112 is Dimethyl Sulfoxide

(DMSO).

Q2: What is the solubility of I-CBP112 in DMSO?

A2: The solubility of I-CBP112 in DMSO is high, allowing for the preparation of concentrated

stock solutions. For specific quantitative data, please refer to the solubility table below.

Q3: How should I-CBP112 stock solutions in DMSO be stored?

A3: Prepared stock solutions in DMSO should be aliquoted and stored at -20°C for up to one

month or at -80°C for up to two years.[1][2] It is advisable to avoid repeated freeze-thaw cycles.

[2]
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Q4: Can I store the I-CBP112 stock solution at room temperature?

A4: It is not recommended to store I-CBP112 stock solutions at room temperature for extended

periods. For long-term stability, frozen storage is required. While the compound is stable for

shipping at ambient temperatures, upon receipt, it should be stored as recommended.[3]

Q5: My I-CBP112 is not fully dissolving in DMSO. What should I do?

A5: Please refer to the troubleshooting section below for guidance on dissolution issues.

Quantitative Data Summary
The following table summarizes the reported solubility of I-CBP112 in DMSO from various

suppliers.

Supplier Solubility in DMSO Molar Concentration (mM)

Hello Bio 100 mM 100

Selleck Chemicals 94 mg/mL 200.6

MedChemExpress ≥ 32 mg/mL ≥ 68.29

Cayman Chemical 5 mg/mL ~10.67

Experimental Protocol: Preparation of a 10 mM I-
CBP112 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of I-CBP112 in DMSO.

Materials:

I-CBP112 powder (Molecular Weight: 468.59 g/mol )[1]

Anhydrous/fresh DMSO[1][4]

Sterile microcentrifuge tubes or vials

Calibrated pipette
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Vortex mixer

Procedure:

Calculate the required mass of I-CBP112:

To prepare 1 mL of a 10 mM stock solution, you will need 4.686 mg of I-CBP112.

Calculation: 10 mmol/L * 1 L/1000 mL * 468.59 g/mol * 1000 mg/g = 4.686 mg/mL

Weigh I-CBP112:

Carefully weigh out the calculated amount of I-CBP112 powder and place it into a sterile

vial.

Add DMSO:

Add the desired volume of fresh, anhydrous DMSO to the vial containing the I-CBP112
powder. For 1 mL of stock solution, add 1 mL of DMSO.

Dissolve the compound:

Vortex the solution until the I-CBP112 is completely dissolved. Gentle warming to 37°C

can be used to aid dissolution if necessary.[5]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.
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Issue Possible Cause Recommended Solution

I-CBP112 precipitate is

observed in the stock solution

upon thawing.

The solution may be

supersaturated, or the

compound has come out of

solution during freezing.

Before use, equilibrate the vial

to room temperature and

vortex thoroughly to ensure the

compound is fully redissolved.

[3] Visually inspect for any

remaining precipitate.

Reduced solubility compared

to the datasheet.

The DMSO used may have

absorbed moisture.

Use fresh, anhydrous DMSO

for preparing solutions, as

moisture can significantly

reduce the solubility of the

compound.[1][4]

The final concentration of

DMSO is too high for the cell-

based assay.

The stock solution

concentration is too low,

requiring a larger volume to be

added to the culture medium.

Prepare a more concentrated

stock solution (e.g., 100 mM)

to minimize the final DMSO

concentration in your

experiment. The final DMSO

concentration in cell culture

should typically be kept below

0.5%.[2]
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Caption: Workflow for preparing I-CBP112 stock solution in DMSO.
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I-CBP112 is a potent and selective inhibitor of the bromodomains of the histone

acetyltransferases (HATs) p300 and CREB-binding protein (CBP).[4][6] It acts as an acetyl-

lysine competitive inhibitor, displacing acetylated histones from the CBP binding site.[4]

Interestingly, I-CBP112 can allosterically activate the HAT activity of p300/CBP, leading to an

increase in histone acetylation, particularly at histone H3 lysine 18 (H3K18ac).[1][7] This

modulation of histone acetylation can alter gene expression and has been shown to impair

colony formation and induce differentiation in leukemic cells.[4]
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Caption: Mechanism of action of I-CBP112 on the p300/CBP pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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